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Compound of Interest

4-Bromobenzenesulfonic acid
Compound Name:
hydrate

Cat. No.: B2379184

Technical Support Center: 4-
Bromobenzenesulfonic Acid Hydrate

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with 4-
Bromobenzenesulfonic acid hydrate.

Frequently Asked Questions (FAQs)

Q1: What is 4-Bromobenzenesulfonic acid hydrate and what are its common applications?

4-Bromobenzenesulfonic acid hydrate is an organic compound with the formula
CeHsBrOsS-Hz0. It is a white to light brown crystalline powder. This compound is a versatile
reagent in organic synthesis, often utilized as an intermediate in the production of
pharmaceuticals, dyes, and other specialty chemicals. Its primary applications include serving
as a precursor in cross-coupling reactions, such as the Suzuki-Miyaura coupling, and in
esterification reactions.

Q2: What are the key physical and chemical properties of 4-Bromobenzenesulfonic acid
hydrate?

Key properties are summarized in the table below.
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Property Value

Molecular Formula CeHsBrOsS-H20

Molecular Weight 255.09 g/mol

Appearance White to light brown crystalline powder
Melting Point 90-93 °C (lit.)

Solubility Soluble in water

Q3: How should 4-Bromobenzenesulfonic acid hydrate be stored?

4-Bromobenzenesulfonic acid hydrate should be stored in a tightly sealed container in a
cool, dry place, away from incompatible materials such as strong oxidizing agents. Due to its
hygroscopic nature, it is important to minimize exposure to atmospheric moisture.

Q4: What safety precautions should be taken when handling 4-Bromobenzenesulfonic acid
hydrate?

This compound is corrosive and can cause severe skin burns and eye damage. It is essential
to handle it in a well-ventilated area, wearing appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. Avoid inhaling the dust. In case of contact with
skin or eyes, rinse immediately with plenty of water and seek medical attention.

Troubleshooting Guides
Synthesis of 4-Bromobenzenesulfonic acid hydrate
(Sulfonation of Bromobenzene)

Problem: Low or no yield of 4-Bromobenzenesulfonic acid hydrate.
Possible Causes & Solutions:

e Incomplete Sulfonation: The sulfonation of benzene and its derivatives is a reversible
reaction.[1] To drive the equilibrium towards the product, use a strong sulfonating agent like
fuming sulfuric acid (oleum, a solution of SOs in H2SO4) and apply heat.[1][2] Insufficient
heating or a weak sulfonating agent can lead to low conversion.
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o Desulfonation (Reverse Reaction): The presence of excess water and high temperatures can
promote the reverse reaction, known as desulfonation, where the sulfonic acid group is
removed from the aromatic ring.[3][4] To minimize this, use concentrated sulfuric acid and
control the reaction temperature carefully. If the reaction is worked up with aqueous
solutions, do so at a lower temperature.

 Incorrect Work-up Procedure: Improper work-up can lead to loss of the water-soluble
product. Ensure that the product is isolated effectively, for example, by salting out or by
careful removal of solvent.

Troubleshooting Workflow for Sulfonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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